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Compound Name: C95-Dolichol

Cat. No.: B15552390

Get Quote

Introduction

Dolichols are long-chain polyisoprenoid alcohols, characterized by a saturated α-isoprene unit.

C95-Dolichol, with 19 isoprene units (n=19), plays a crucial role in the synthesis of N-linked

glycoproteins. Its structural integrity is vital for its biological function. Nuclear Magnetic

Resonance (NMR) spectroscopy is a powerful non-destructive technique for the detailed

structural elucidation of complex organic molecules like C95-Dolichol. This application note

provides a comprehensive overview and detailed protocols for the use of one-dimensional (1D)

and two-dimensional (2D) NMR spectroscopy to confirm the structure of C95-Dolichol.

Molecular Structure of C95-Dolichol

The presumed chemical structure of dolichols consists of a dimethylallyl unit, two internal trans

isoprene units, a series of cis isoprene units, and a saturated α-terminal isoprene unit with a

hydroxyl group.[1] For C95-Dolichol, this translates to an ω-terminal dimethylallyl unit, two

trans units, 15 cis units, and a saturated α-isoprene unit.
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A systematic approach employing a suite of NMR experiments is required for the complete

structural assignment of C95-Dolichol.

1. Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

Sample Purity: C95-Dolichol should be of high purity. Purification can be achieved by

reversed-phase high-performance liquid chromatography (HPLC).[2]

Solvent: A suitable deuterated solvent that provides good solubility for the lipophilic C95-
Dolichol is required. Chloroform-d (CDCl₃) is a common choice.

Concentration:

For ¹H NMR, a concentration of 5-25 mg/mL is typically sufficient.[3][4][5]

For ¹³C NMR and 2D NMR experiments, a higher concentration of 50-100 mg/mL is

recommended to achieve a good signal-to-noise ratio in a reasonable time.[4]

Procedure:

Weigh the desired amount of C95-Dolichol in a clean, dry vial.

Add the appropriate volume of deuterated solvent (e.g., 0.6-0.7 mL for a standard 5 mm

NMR tube).[4][5]

Gently vortex or sonicate the vial to ensure complete dissolution.

Filter the solution through a small plug of glass wool in a Pasteur pipette directly into the

NMR tube to remove any particulate matter.[3]

Cap the NMR tube securely.

2. NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) for

optimal resolution.
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¹H NMR Spectroscopy: Provides information about the number of different types of protons

and their electronic environments.

Purpose: To identify the chemical shifts of protons in different isoprene units (trans, cis, α-

saturated, ω-terminal).

Typical Parameters:

Pulse sequence: Standard single pulse

Spectral width: 0-10 ppm

Number of scans: 16-64

Relaxation delay: 1-5 s

¹³C NMR Spectroscopy: Provides information about the number of different types of carbon

atoms.

Purpose: To identify the chemical shifts of carbons in different isoprene units, which is

highly sensitive to the cis/trans stereochemistry.[1][2]

Typical Parameters:

Pulse sequence: Proton-decoupled single pulse

Spectral width: 0-160 ppm

Number of scans: 1024 or more (due to low natural abundance of ¹³C)

Relaxation delay: 2-7 s (a longer delay, such as 7s or 15s for a 45° pulse, may be

needed for quantitative analysis of the isoprene units).[2]

2D COSY (Correlation Spectroscopy): Identifies proton-proton couplings within a spin

system.

Purpose: To establish proton-proton connectivities within each isoprene unit (e.g., which

CH is coupled to which CH₂).
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Key Information: Cross-peaks indicate J-coupling between protons.[6][7]

2D HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with their

directly attached carbon atoms.

Purpose: To assign each proton to its corresponding carbon atom.

Key Information: Cross-peaks show one-bond ¹H-¹³C correlations.[6][7]

2D HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals

over multiple bonds (typically 2-3 bonds).

Purpose: To link the different isoprene units together by identifying long-range ¹H-¹³C

correlations. This is crucial for confirming the sequence of trans and cis units.

Key Information: Cross-peaks reveal 2- and 3-bond ¹H-¹³C couplings.[6][7]

Data Presentation: Expected NMR Data for C95-
Dolichol
The following tables summarize the expected chemical shifts for the different isoprene units of

C95-Dolichol based on published data for dolichols and other polyisoprenoids.

Table 1: Expected ¹H NMR Chemical Shifts (δ) in CDCl₃
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Proton Assignment
Expected Chemical Shift
(ppm)

Multiplicity

Internal cis-Isoprene Units

=CH- ~5.12 t

-CH₂-C= ~2.04 m

=C-CH₃ ~1.68 s

Internal trans-Isoprene Units

=CH- ~5.10 t

-CH₂-C= ~1.99 m

=C-CH₃ ~1.60 s

α-Saturated Isoprene Unit

-CH₂-OH ~3.64 t

-CH- ~1.75 m

-CH₂- ~1.2-1.4 m

-CH(CH₃)- ~1.5-1.6 m

-CH₃ ~0.8-0.9 d

ω-Terminal Dimethylallyl Unit

=CH- ~5.10 t

=C(CH₃)₂ ~1.60, ~1.68 s

Table 2: Expected ¹³C NMR Chemical Shifts (δ) in CDCl₃
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Carbon Assignment Expected Chemical Shift (ppm)

Internal cis-Isoprene Units

=CH- ~125.0

=C(CH₃)- ~135.0

-CH₂-C= ~26.5

-CH₂-CH= ~32.0

=C-CH₃ ~23.5

Internal trans-Isoprene Units

=CH- ~124.3

=C(CH₃)- ~134.9

-CH₂-C= ~39.7

-CH₂-CH= ~26.7

=C-CH₃ ~16.0

α-Saturated Isoprene Unit

-CH₂-OH ~59.5

-CH- ~36.5

-CH₂- ~29.8

-CH(CH₃)- ~30.5

-CH-CH₃ ~19.5

ω-Terminal Dimethylallyl Unit

=CH- ~124.5

=C(CH₃)₂ ~131.3

-CH₂- ~26.8

=C-(CH₃)₂ ~17.7, ~25.7
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Visualization of Experimental Workflow and Logic
Diagram 1: Experimental Workflow

Experimental Workflow for NMR Analysis of C95-Dolichol
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Click to download full resolution via product page

Caption: Workflow for C95-Dolichol structural analysis by NMR.

Diagram 2: Logic of 2D NMR for Structural Elucidation

Logical Flow of NMR Data for Structure Elucidation
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Caption: Inter-relationship of NMR experiments for structure elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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